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Compound of Interest

Compound Name: 9-Oxonerolidol

Cat. No.: B580015 Get Quote

CAS Number: 58865-88-6

This technical guide provides an in-depth overview of 9-Oxonerolidol, a farnesane-type

sesquiterpenoid. The document is intended for researchers, scientists, and drug development

professionals interested in the isolation, characterization, and biological activity of this natural

compound.

Core Data Summary
The following tables summarize the key chemical and biological data for 9-Oxonerolidol.

Table 1: Chemical and Physical Properties of 9-Oxonerolidol

Property Value

CAS Number 58865-88-6

Molecular Formula C₁₅H₂₄O₂

Molecular Weight 236.35 g/mol

Source
Chiliadenus lopadusanus[1][2][3], Valeriana

officinalis

Chemical Class Farnesane-type sesquiterpenoid
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Table 2: Antibacterial Activity of 9-Oxonerolidol[2][4]

Test Organism Strain
Minimum Inhibitory
Concentration (MIC)

Staphylococcus aureus Methicillin-Resistant (MRSA) 150 µg/mL

Acinetobacter baumannii - 150 µg/mL

Experimental Protocols
This section details the methodologies for the isolation and biological evaluation of 9-
Oxonerolidol as reported in the scientific literature.

Isolation of 9-Oxonerolidol from Chiliadenus
lopadusanus[1][2]

Plant Material and Extraction:

Aerial parts of Chiliadenus lopadusanus are collected and dried.

The dried plant material is ground and extracted with a suitable solvent, such as an n-

hexane/methanol mixture, to obtain a crude extract.

Solvent Partitioning:

The crude extract is subjected to liquid-liquid partitioning to separate compounds based on

their polarity. This typically involves partitioning between a polar and a non-polar solvent.

Chromatographic Purification:

The n-hexane fraction, showing antibacterial activity, is subjected to column

chromatography.

The column is eluted with a gradient of solvents to separate the different components.

Fractions are collected and analyzed for their chemical composition and biological activity.
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Final Purification:

Fractions containing 9-Oxonerolidol are further purified using techniques such as Thin

Layer Chromatography (TLC) to yield the pure compound.

The structure of the isolated 9-Oxonerolidol is confirmed by spectroscopic methods like

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Determination of Minimum Inhibitory Concentration
(MIC)[2]

Bacterial Strains and Culture Conditions:

Methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii are

used as test organisms.

Bacteria are cultured in an appropriate growth medium, such as Mueller-Hinton Broth

(MHB), at 37°C.

Broth Microdilution Assay:

A serial two-fold dilution of 9-Oxonerolidol is prepared in a 96-well microtiter plate with

MHB.

A standardized bacterial suspension (inoculum) is added to each well.

The microtiter plate includes positive controls (bacteria and medium without the

compound) and negative controls (medium only).

Incubation and Observation:

The plate is incubated at 37°C for 18-24 hours.

The MIC is determined as the lowest concentration of 9-Oxonerolidol that completely

inhibits the visible growth of the bacteria.

Antibiofilm Activity Assay[2]
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Biofilm Formation:

Bacterial strains are grown in a suitable medium, and a standardized suspension is

prepared.

The bacterial suspension is added to the wells of a microtiter plate containing various

concentrations of 9-Oxonerolidol.

Incubation and Staining:

The plate is incubated at 37°C for a period that allows for biofilm formation (e.g., 24

hours).

After incubation, the planktonic (free-floating) bacteria are removed by washing the wells

with a phosphate-buffered saline (PBS) solution.

The remaining biofilm is fixed (e.g., with heat) and stained with a crystal violet solution.

Quantification:

The excess stain is washed away, and the stain bound to the biofilm is solubilized with a

suitable solvent (e.g., ethanol or acetic acid).

The absorbance of the solubilized stain is measured using a microplate reader. The

absorbance is proportional to the amount of biofilm formed.

The percentage of biofilm inhibition is calculated by comparing the absorbance of the

treated wells to the untreated control wells.

Visualizations
The following diagrams illustrate the experimental workflow and the proposed mechanism of

action for 9-Oxonerolidol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [9-Oxonerolidol: A Technical Overview of its Isolation,
Antibacterial Properties, and Experimental Evaluation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b580015#what-is-the-cas-number-for-9-
oxonerolidol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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